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Compound of Interest
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Abstract

Dichlorvos (DDVP), a prevalent organophosphate insecticide, is classified as a "highly
hazardous" Class 1B chemical by the World Health Organization.[1][2] Its widespread use in
agriculture and public health, coupled with instances of misuse, necessitates robust and
sensitive analytical methods for its quantification in various matrices.[1][2] This application note
details a comprehensive protocol for the determination of Dichlorvos using Gas
Chromatography-Mass Spectrometry (GC-MS), a powerful technique for the separation and
identification of volatile and semi-volatile compounds. The described methodology, including
sample preparation, instrumental analysis, and data processing, is tailored for researchers,
scientists, and professionals in drug development and forensic toxicology.

Introduction

Gas chromatography-mass spectrometry is a preferred analytical technique for the confirmation
of pesticide residues due to its high sensitivity and selectivity.[3] The coupling of gas
chromatography with mass spectrometry allows for the effective separation of analytes from
complex sample matrices followed by their unambiguous identification and quantification.[3][4]
This is particularly crucial for trace-level analysis of pesticides like Dichlorvos in
environmental, biological, and food samples.[4][5] This document provides a detailed protocol
based on established methodologies, including sample extraction and cleanup, GC-MS
instrumental parameters, and method validation characteristics.
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Experimental Protocols

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)

The QUEChERS method is a widely adopted sample preparation technique for pesticide
residue analysis in food and agricultural products.[5][6]

Materials:

Homogenized sample (e.g., fruits, vegetables, or other solid matrices)

e Acetonitrile (ACN)

¢ Magnesium sulfate (MgSOa), anhydrous

e Sodium chloride (NaCl)

o Disodium citrate sesquihydrate

e Trisodium citrate dihydrate

¢ Primary secondary amine (PSA) sorbent

e C18 sorbent

o Centrifuge tubes (15 mL and 50 mL)

e Centrifuge

Vortex mixer

Procedure:

e Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

o Add 10 mL of acetonitrile to the tube.
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e Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, and 0.5 g disodium citrate sesquihydrate).

» Immediately cap and shake the tube vigorously for 1 minute.
o Centrifuge the tube at >3000 rcf for 5 minutes.

o Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing 150 mg PSA, 900
mg MgSOa4, and 150 mg C18 (for cleanup).

» Vortex the tube for 30 seconds.
o Centrifuge at >3000 rcf for 5 minutes.

e The resulting supernatant is ready for GC-MS analysis. An aliquot can be taken and, if
necessary, the solvent exchanged to a more GC-friendly solvent like hexane or acetone.[7]

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)

The following are typical instrumental parameters for the analysis of Dichlorvos. Optimization
may be required based on the specific instrument and column used.

Instrumentation:

o Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent Intuvo 9000 GC and
7010B MS or similar).[8]

GC Conditions:

Column: HP-5ms, 30 m x 0.25 mm, 0.25 um film thickness (or equivalent).

Inlet Temperature: 250 °C.

Injection Mode: Splitless (or split, depending on concentration).

Injection Volume: 1-2 L.
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o Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.
e Oven Temperature Program:
o Initial temperature: 60-80 °C, hold for 1-2 minutes.
o Ramp: 15-25 °C/min to 170 °C.[8]
o Ramp: 10-20 °C/min to 280-310 °C, hold for 3.5-5 minutes.[8]

MS Conditions:

lon Source Temperature: 230-250 °C.

lonization Mode: Electron lonization (El) at 70 eV.

Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and selectivity.

lons to Monitor for Dichlorvos:

o Quantifier ion: m/z 109.

o Qualifier ions: m/z 79, 185, 187.

Solvent Delay: 3-5 minutes.

Data Presentation

The quantitative performance of the GC-MS method for Dichlorvos analysis is summarized in
the table below. The data presented is a synthesis from multiple sources to provide a

representative overview of expected performance.
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Parameter Matrix Value Reference
Linearity Range Blood 0.5-10 pg/mL [1119]
Liver 1.5-10 pg/g [1]09]

Water 0.2 - 10 pg/mL [9]

Limit of Quantification Blood 0.5 ug/mL 2]
(LOQ)

Liver 1.1 pg/g [1][2]

Water 10.5 pg/L [3]

Recovery Biological Samples 86 - 95% [1119]
Water 63.0 (x5.7) % [3]

Precision (RSD) Intraday <8% [1]
Interday <12% [1]

Mandatory Visualization

The following diagram illustrates the general workflow for the quantification of Dichlorvos
using GC-MS.

Click to download full resolution via product page

Caption: Workflow for Dichlorvos quantification by GC-MS.

Conclusion
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This application note provides a detailed and robust protocol for the quantification of
Dichlorvos using GC-MS. The combination of the QUEChERS sample preparation method and
GC-MS in SIM mode offers excellent sensitivity, selectivity, and reliability for the analysis of this
important organophosphate insecticide in a variety of complex matrices. The provided
validation parameters demonstrate the suitability of this method for routine monitoring, forensic
analysis, and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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